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2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester

Name: 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester
Brand: Smolecule
SKU: S6605124
Rating: 4 (4 reviews)

Catalog No.

S6605124

CAS No.

501368-69-0

M.F

C7H9N3O4

M. Wt

199.16 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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501368-69-0

2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester

dimethyl 2-methyltriazole-4,5-dicarboxylate

C7H9N3O4

199.16 g/mol

InChI=1S/C7H9N3O4/c1-10-8-4(6(11)13-2)5(9-10)7(12)14-3/h1-3H3

WIYTZWPDCJNFRB-UHFFFAOYSA-N

CN1N=C(C(=N1)C(=O)OC)C(=O)OC

CN1N=C(C(=N1)C(=O)OC)C(=O)OC

The presence of the triazole ring system makes 2-Me-TriDME a potential building block for the synthesis of more complex molecules. Triazoles are a versatile functional group found in numerous pharmaceuticals and other bioactive compounds [].
The ester groups on the molecule can potentially be manipulated through hydrolysis or further derivatization to introduce new functionalities, allowing for the creation of diverse target molecules [].

The triazole ring system is a privileged scaffold in medicinal chemistry due to its ability to bind to various biomolecules []. 2-Me-TriDME could serve as a starting material for developing new drugs by modifying its structure to target specific receptors or enzymes.

The combination of aromatic and ester functionalities in 2-Me-TriDME suggests potential applications in polymer chemistry. The molecule could be incorporated into polymers to create new materials with specific properties, such as improved thermal stability or conductivity [].

The triazole nitrogens in 2-Me-TriDME may act as chelating ligands, capable of forming complexes with metal ions. This property could be useful in the design of new catalysts or functional materials [].